Cas no 153863-53-7 (1H-Pyrazole-3-carbonitrile, 5-ethyl-4-methyl-1-phenyl-)

• Product Name: 1H-Pyrazole-3-carbonitrile, 5-ethyl-4-methyl-1-phenyl-
• CAS No: 153863-53-7
• MF: C₁₃H₁₃N₃
• MW: 211.262422323227
• CID: 1328417
• Update Time: 2024-08-18

1H-Pyrazole-3-carbonitrile, 5-ethyl-4-methyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carbonitrile, 5-ethyl-4-methyl-1-phenyl-

• Inchi： 1S/C13H13N3/c1-3-13-10(2)12(9-14)15-16(13)11-7-5-4-6-8-11/h4-8H,3H2,1-2H3
• InChI Key： KTLHJQYPYBZIPO-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(CC)=C(C)C(C#N)=N1

Computed Properties

• Exact Mass: 211.11109

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 365.1±37.0 °C(Predicted)
• PSA: 41.61
• pka: -2.24±0.10(Predicted)